Cas no 312-94-7 (2-(Trifluoromethyl)benzoyl chloride)

2-(Trifluoromethyl)benzoyl chloride Properties

Names and Identifiers

• o-Trifluoromethylbenzoyl chloride
• 2-(Trifluoromethyl)benzoyl chloride
• ALPHA,ALPHA,ALPHA-TRIFLUORO-O-TOLUOYL CHLORIDE
• 2-(TrifluoroMehtyl)benzoylcholride
• 2-(Trifluoromethyl)benzene-1-carbonyl chloride
• 2-trifluoromethylbenzoic acid chloride
• 2-trifluoromethylbenzoic chloride
• O-(triflouromethyl)benzoyl Chloride
• OTF-BOC
• o-trifluoromethyl-benzoyl chloride
• α,α,α-Trifluoro-o-toluoyl chloride
• SCHEMBL24201
• W-106911
• A5666
• 2-(trifluoromethyl)-1-benzenecarbonyl chloride
• UNII-D01D0B64EQ
• EINECS 206-233-6
• (trifluoromethyl)benzoyl chloride
• Q27275913
• D01D0B64EQ
• 2-(trifluoromethyl)-benzoyl chloride
• 2-trifluoromethyl-benzoyl chloride
• AC-25992
• .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-O-TOLUOYL CHLORIDE
• 2-(Trifluoromethyl)benzoyl chloride, 99%
• 2-trifiuoromethylbenzoyl chloride
• NSC88290
• AKOS005254892
• EC 206-233-6
• NCIOpen2_005226
• F2190-0081
• o-trifluoromethyl benzoic acid chloride
• NSC-88290
• trifluoromethylbenzoyl chloride
• 312-94-7
• T1280
• 2-(tri-fluoromethyl)benzoyl chloride
• NS00020634
• o-(trifluoromethyl)benzoyl chloride
• NSC 88290
• 2-trifluoromethyl benzoic acid chloride
• MFCD00000667
• 2-trifluoromethyl benzoyl chloride
• PS-10749
• Benzoyl chloride, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)benzoylchloride
• AMY8653
• o-trifluoromethyl benzoyl chloride
• 2-(trifluoromethyl) benzoyl chloride
• 2-trifluoromethylbenzoyl chloride
• FT-0608962
• DTXSID10185130
• 2-trifluoromethyl-benzoylchloride
• DB-048004
• alpha,alpha,alpha-Trifluoro-o-toluoyl Chloride; NSC 88290; o-(Trifluoromethyl)benzoyl Chloride;
• DTXCID20107621
• +Expand

• MDL： MFCD00000667
• InChIKey： MXIUWSYTQJLIKE-UHFFFAOYSA-N
• Inchi： 1S/C8H4ClF3O/c9-7(13)5-3-1-2-4-6(5)8(10,11)12/h1-4H
• SMILES： C1=CC=C(C(=C1)C(=O)Cl)C(F)(F)F
• BRN： 881040

Computed Properties

• Exact Mass: 207.99000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 207.99
• Heavy Atom Count: 13
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.08440
• PSA: 17.07000
• Refractive Index: n20/D 1.479(lit.)
• Water Partition Coefficient: decompose
• Boiling Point: 84-85 °C/16 mmHg(lit.)
• Melting Point: -22 ºC
• Flash Point: Fahrenheit: 204.8 ° f
  Celsius: 96 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Lachrymatory
• Density: 1.416 g/mL at 25 °C(lit.)

2-(Trifluoromethyl)benzoyl chloride Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S8
• Packing Group：II
• Packing Group：II
• Risk Phrases：R29; R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances. Avoid moisture.
• PackingGroup：III
• Risk Phrases： 34-37
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：19-21

2-(Trifluoromethyl)benzoyl chloride Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides